2,2'-Sulfonylbis(1-phenylethanone)
Overview
Description
2,2'-Sulfonylbis(1-phenylethanone), also known as bis(phenylsulfonyl)methane, is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications. This compound is a white crystalline solid that is insoluble in water but soluble in organic solvents such as ethanol and acetone. The purpose of
Mechanism of Action
Target of Action
Mode of Action
It is known that the compound has unique structure and properties that make it an attractive candidate for developing new pharmaceutical compounds. The exact interaction with its targets and the resulting changes are subjects of ongoing research.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2,2'-Sulfonyl2,2'-Sulfonylbis(1-phenylethanone)(1-phenylethanone) in lab experiments is its ease of synthesis. This compound can be synthesized using simple and readily available reagents, making it an attractive option for researchers. Additionally, this compound has been shown to possess unique chemical properties that make it a useful reagent in various organic synthesis reactions.
However, there are also some limitations associated with the use of this compound in lab experiments. One of the main limitations is its low solubility in water. This can make it difficult to use in aqueous reactions or to administer in vivo. Additionally, the mechanism of action of this compound is not well understood, which can limit its potential applications in certain fields of research.
Future Directions
There are several future directions for research on 2,2'-Sulfonyl2,2'-Sulfonylbis(1-phenylethanone)(1-phenylethanone). One of the most promising areas of research is in the development of new drugs that utilize this compound as a lead compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of science. Finally, there is a need for further studies on the biochemical and physiological effects of this compound to determine its potential therapeutic uses.
Scientific Research Applications
2,2'-Sulfonyl2,2'-Sulfonylbis(1-phenylethanone)(1-phenylethanone) has been extensively studied for its potential applications in various fields of science. One of the most significant applications of this compound is in the field of organic synthesis. It has been used as a reagent in the synthesis of various organic compounds due to its unique chemical properties. Additionally, this compound has been studied for its potential applications in the field of medicinal chemistry. It has been shown to possess anti-inflammatory and anti-cancer properties, making it a potential candidate for the development of new drugs.
properties
IUPAC Name |
2-phenacylsulfonyl-1-phenylethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14O4S/c17-15(13-7-3-1-4-8-13)11-21(19,20)12-16(18)14-9-5-2-6-10-14/h1-10H,11-12H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VXZKWVJFIXGRKM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)CS(=O)(=O)CC(=O)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00292387 |
Source
|
| Record name | 2,2'-sulfonylbis(1-phenylethanone) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00292387 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
302.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
3708-08-5 |
Source
|
| Record name | NSC82224 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=82224 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2,2'-sulfonylbis(1-phenylethanone) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00292387 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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